Cas no 361165-16-4 (<br>(E)-N'-(2,6-dichlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl )thio)acetohydrazide)

• Product Name: <br>(E)-N'-(2,6-dichlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl )thio)acetohydrazide
• CAS No: 361165-16-4
• MF: C₁₉H₁₇Cl₂N₅OS
• MW: 434.342180013657
• CID: 3053230
• PubChem ID: 6862999
• Update Time: 2025-04-21

<br>(E)-N'-(2,6-dichlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl )thio)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>(E)-N'-(2,6-dichlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl )thio)acetohydrazide
• N'-[(E)-(2,6-dichlorophenyl)methylidene]-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• N'-(2,6-DI-CL-BENZYLIDENE)2((4-ET-5-PH-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETOHYDRAZIDE
• AKOS001615611
• STK872101
• N'-(2,6-Dichlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• 361165-16-4
• 655-638-8

• Inchi： 1S/C19H17Cl2N5OS/c1-2-26-18(13-7-4-3-5-8-13)24-25-19(26)28-12-17(27)23-22-11-14-15(20)9-6-10-16(14)21/h3-11H,2,12H2,1H3,(H,23,27)/b22-11+
• InChI Key： BMWLMBCXIOPYDO-SSDVNMTOSA-N
• SMILES： ClC1C=CC=C(C=1/C=N/NC(CSC1=NN=C(C2C=CC=CC=2)N1CC)=O)Cl

Computed Properties

• Exact Mass: 433.0530867Da
• Monoisotopic Mass: 433.0530867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 97.5Ų